Cas no 1105201-45-3 (N-[(4-methoxyphenyl)methyl]-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carboxamide)

• Product Name: N-[(4-methoxyphenyl)methyl]-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carboxamide
• CAS No: 1105201-45-3
• MF: C₂₀H₂₂N₄O₃S
• MW: 398.478682994843
• CID: 6216321
• PubChem ID: 44068212
• Update Time: 2025-10-21

N-[(4-methoxyphenyl)methyl]-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxyphenyl)methyl]-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carboxamide
• N-(4-methoxybenzyl)-3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide
• VU0645087-1
• N-[(4-methoxyphenyl)methyl]-3-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide
• 1105201-45-3
• AKOS024510923
• F5492-0042

• Inchi： 1S/C20H22N4O3S/c1-26-16-8-6-14(7-9-16)12-21-20(25)24-10-2-4-15(13-24)18-22-23-19(27-18)17-5-3-11-28-17/h3,5-9,11,15H,2,4,10,12-13H2,1H3,(H,21,25)
• InChI Key： CIIWAIZYRGYUSE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NN=C(C2CN(C(NCC3C=CC(=CC=3)OC)=O)CCC2)O1

Computed Properties

• Exact Mass: 398.14126175g/mol
• Monoisotopic Mass: 398.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 109Ų

Additional information on N-[(4-methoxyphenyl)methyl]-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carboxamide

N-[(4-Methoxyphenyl)methyl]-3-[5-(Thiophen-2-yl)-1,3,4-Oxadiazol-2-yl]Piperidine-1-Carboxamide: A Comprehensive Overview

The compound N-[(4-methoxyphenyl)methyl]-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carboxamide, identified by the CAS number 1105201-45-3, represents a significant advancement in the field of heterocyclic chemistry and drug design. This molecule is a complex structure that combines multiple functional groups, each contributing to its unique properties and potential applications in pharmaceuticals and materials science.

The core of this compound is the oxadiazole ring, a five-membered heterocycle containing two nitrogen atoms and one oxygen atom. This ring system is known for its stability and ability to participate in various chemical reactions, making it a valuable component in the synthesis of bioactive molecules. The presence of a thiophene group at the 5-position of the oxadiazole ring introduces additional electronic properties, enhancing the molecule's reactivity and selectivity in biological systems.

One of the most notable features of this compound is its piperidine backbone. Piperidine is a six-membered cyclic amine that provides structural rigidity and contributes to the molecule's ability to interact with biological targets such as enzymes and receptors. The substitution pattern on the piperidine ring further modulates its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

The methoxyphenyl group attached to the nitrogen atom of the piperidine ring adds another layer of complexity to this molecule. Methoxy groups are known for their ability to influence the electronic environment of aromatic rings, which can enhance or diminish certain biological activities. In this case, the methoxy group likely plays a role in stabilizing the molecule's conformation and improving its solubility in both aqueous and organic solvents.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery efforts targeting various diseases. For instance, researchers have investigated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may exhibit selective cytotoxicity against cancer cells, making it a promising candidate for anticancer drug development.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The incorporation of the thiophene group requires careful control over reaction conditions to ensure optimal yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to streamline the production process and improve efficiency.

The structural complexity of this compound also makes it an attractive candidate for materials science applications. Its unique electronic properties could be harnessed in the development of advanced materials such as organic semiconductors or sensors. Ongoing research is exploring its potential as a building block for self-assembling nanostructures, which could revolutionize fields like electronics and energy storage.

In conclusion, N-[(4-methoxyphenyl)methyl]-3-[5-(thiophen-2-yl)-1,3,4-Oxadiazol-2-Yl]Piperidine-1-Carboxamide (CAS No: 1105201-45-) is a multifaceted compound with immense potential across various scientific disciplines. Its intricate structure provides a platform for exploring novel therapeutic strategies and innovative materials solutions. As research continues to uncover its full capabilities, this compound stands at the forefront of chemical innovation.